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Compound of Interest

Compound Name: 1-Naphthol-d7

Cat. No.: B043280 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Naphthol-d7, a deuterated aromatic compound. The disposal protocol for 1-Naphthol-d7 is

governed by the hazardous properties of its parent molecule, 1-Naphthol. While deuterium is a

stable, non-radioactive isotope, the chemical hazards of the parent compound dictate the

handling and disposal requirements.[1] 1-Naphthol is classified as a hazardous substance that

is harmful if swallowed or in contact with skin, causes serious eye damage, and is toxic to

aquatic life.[2] Therefore, it must be disposed of as hazardous waste in accordance with local,

state, and federal regulations.[3][4]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure all appropriate personal protective equipment

(PPE) is worn to minimize exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][5]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat or other protective

clothing.[2][5]

Respiratory Protection: If handling the solid form and dust may be generated, use

appropriate respiratory protection.[6]

Ventilation: All handling and disposal preparation should be conducted in a well-ventilated

area or inside a chemical fume hood.[7][8]
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In case of a spill, evacuate non-essential personnel, ensure adequate ventilation, and cover the

spill with an inert absorbent material like vermiculite or sand.[5][8] The cleanup materials must

then be collected and disposed of as hazardous waste.[9]

Hazard and Safety Data for 1-Naphthol
The following table summarizes key quantitative data for 1-Naphthol, which informs its hazard

classification and disposal requirements.

Property Value Citation(s)

CAS Number 90-15-3 [10]

Molecular Formula C₁₀H₈O [10]

Melting Point 95 - 97 °C / 203 - 206.6 °F [11]

Boiling Point 278 - 280 °C / 532.4 - 536 °F [11]

Flash Point 125 °C / 257 °F [11]

Oral Toxicity (Rat LD50) 1870 mg/kg [10]

Hazard Classifications
Acute Toxicity 4 (Oral/Dermal),

Skin Irritant 2, Eye Damage 1
[2][11]

Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is critical for ensuring laboratory safety and

regulatory compliance. The following procedure outlines the necessary steps for disposing of 1-
Naphthol-d7 waste.

Step 1: Waste Identification and Segregation
Properly identify and segregate all waste streams containing 1-Naphthol-d7.

Solid Waste: Includes unused or expired solid 1-Naphthol-d7, and contaminated items such

as gloves, weigh boats, and paper towels.

Liquid Waste: Includes solutions containing 1-Naphthol-d7.
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Segregation: Keep 1-Naphthol-d7 waste separate from other chemical waste streams to

prevent potentially hazardous reactions.[3][9] For instance, halogenated solvent wastes

should be kept separate from non-halogenated solvent wastes.[9]

Step 2: Container Selection and Labeling
The choice and labeling of the waste container are mandated by regulations to ensure safety

and proper identification.

Container: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.

[12][13] The container must be in good condition, free from damage or deterioration.[12]

Labeling: The container must be clearly labeled with the words "Hazardous Waste".[14] The

label must also include the full chemical name ("1-Naphthol-d7"), a description of the

contents (e.g., "Solid Waste with 1-Naphthol-d7"), and an indication of the specific hazards

(e.g., Toxic, Irritant, Environmental Hazard).[14]

Step 3: Waste Accumulation and Storage
Waste must be stored safely in a designated area pending final disposal.

Location: Store the waste container at or near the point of generation in a designated

Satellite Accumulation Area (SAA).[14]

Conditions: The storage area must be a cool, dry, and well-ventilated location, away from

incompatible materials such as strong oxidizing agents or strong bases.[4][5][7] The

container should be kept closed except when adding waste.[13]

Step 4: Final Disposal
Final disposal must be handled by trained professionals through your institution's

environmental health and safety program.

Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a contracted hazardous waste disposal

vendor.
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Prohibited Actions: Do not dispose of 1-Naphthol-d7 in the regular trash or pour it down the

sewer drain.[12][13] This is illegal and poses a significant risk to the environment.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-Naphthol-d7
waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043280?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

